BENGHE e s

Personal protective equipment for handling AC-
261066

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AC-261066

Cat. No.: B1665382

Essential Safety and Handling Guide for AC-
261066

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, operation, and
disposal of AC-261066, a potent and selective retinoic acid receptor beta 2 (RAR[B2) agonist.
The following procedures are designed to ensure the safety of laboratory personnel and the

integrity of experimental outcomes.

Chemical and Physical Properties

A summary of the key quantitative data for AC-261066 is presented below for easy reference.
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Property Value Source
Molecular Weight 353.41 g/mol [1112]
Formula C17H20FNO4S [2]
Purity >98% [1]
Appearance Powder [2]

CAS Number 870773-76-5

Soluble to 100 mM in DMSO

Solubilit
y and 100 mM in ethanol.

Store at room temperature. For
stock solutions, store at -20°C

Storage [3]
for up to one month or -80°C

for up to six months.

Personal Protective Equipment (PPE) and Handling

Given that AC-261066 is a potent, powdered substance intended for research use only,
stringent adherence to safety protocols is mandatory to minimize exposure. The following PPE
and handling procedures are based on standard laboratory practices for similar chemical
compounds.

Required Personal Protective Equipment

o Gloves: Wear nitrile or other chemically resistant gloves at all times when handling AC-
261066.[4] Inspect gloves for any tears or punctures before use. Change gloves immediately
if they become contaminated.

o Eye Protection: Safety glasses with side shields or goggles are required to protect against
accidental splashes or dust exposure.

o Lab Coat: A full-length laboratory coat should be worn to protect skin and clothing.

o Respiratory Protection: When handling the powdered form of AC-261066 outside of a
certified chemical fume hood or other ventilated enclosure, a NIOSH-approved respirator is
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recommended to prevent inhalation of fine particles.

Handling Procedures

o Preparation: Before handling, ensure that the work area is clean and uncluttered. All
necessary equipment, including a calibrated scale, appropriate solvents, and waste
containers, should be readily accessible.

» Weighing: Whenever possible, weigh the powdered compound within a chemical fume hood
or a ventilated balance enclosure to minimize the risk of inhalation.

o Solution Preparation: Prepare stock solutions in a chemical fume hood.[3] AC-261066 is
soluble in DMSO and ethanol. When dissolving, add the solvent slowly to the powder to
avoid splashing.

o General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or
smoke in the laboratory. Wash hands thoroughly with soap and water after handling the
compound.

Experimental Workflow for Handling AC-261066

The following diagram illustrates a typical workflow for handling AC-261066 from receipt to
disposal.
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Caption: Standard workflow for handling AC-261066 in a laboratory setting.
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Signaling Pathway of AC-261066

AC-261066 is a potent agonist of the Retinoic Acid Receptor Beta 2 (RARB2).[1] RARs are
nuclear receptors that, upon ligand binding, form heterodimers with Retinoid X Receptors
(RXRs) and bind to specific DNA sequences known as Retinoic Acid Response Elements
(RARES) in the promoter regions of target genes, thereby modulating gene transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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